Montadial

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3,4-dihydroxy-5-[(E)-3-methyl-4-oxobut-2-enyl]benzaldehyde
• InChI: InChI=1S/C12H12O4/c1-8(6-13)2-3-10-4-9(7-14)5-11(15)12(10)16/h2,4-7,15-16H,3H2,1H3/b8-2+
• InChI Key: GYXDZVGSSXSODD-KRXBUXKQSA-N
• Isomeric SMILES: C/C(=C\CC1=C(C(=CC(=C1)C=O)O)O)/C=O
• SMILES: CC(=CCC1=C(C(=CC(=C1)C=O)O)O)C=O
• synonyms: montadial A
• CAS No.: 247132-16-7

Description

Montadial is a natural product found in Bondarzewia mesenterica and Bondarzewia montana with data available.

Scientific Research Applications

Cytotoxic Properties

Montadial A, a meroterpenoid isolated from the polypore Bondarzewia montana, exhibits notable cytotoxic effects. This compound was identified through spectroscopic techniques and develops a striking yellow color when treated with KOH, indicating potential applications in cancer research and therapy (Sontag, Arnold, Steglich, & Anke, 1999).

Applications in Virtual Experiment Information Systems

In a broader context, the prototype of a Virtual Experiment Information System for the Mont Terri Underground Research Laboratory integrates various data sources, including those related to geological processes and radioactive waste disposal. This system demonstrates the use of digital replicas in facilitating access to and exploration of complex scientific data, which could be relevant for research involving compounds like this compound (Graebling et al., 2022).

Cloud Computing for Scientific Workflows

The use of cloud computing for scientific workflows, as studied in the context of the Montage astronomy application, highlights the potential for virtual environments to enhance compute time performance. This approach could be relevant for computational studies involving this compound, offering insights into resource scheduling and wide-area communications (Hoffa et al., 2008).

Data Placement in Distributed Environments

Data placement policies for scientific applications in distributed environments, as explored through the Montage astronomy application, provide insights into efficient data management. This could be relevant for managing large data sets in research involving this compound, especially in terms of optimizing application execution and data staging (Chervenak et al., 2007).

Enhancing Workflow Application Scheduling

The Enhanced Weighted-Multi-objective PSO for Workflow Application Scheduling in Cloud Platforms focuses on the efficient execution of complex scientific applications, like those potentially involving this compound. This research provides a framework for task scheduling and resource allocation, which could be crucial for large-scale scientific studies (Somaprathibha, Latha, & Sumathi, 2016).